Benzoic acid, 4-(1-nitroethyl)-, methyl ester

• CAS RN: 121408-12-6
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: methyl 4-(1-nitroethyl)benzoate
• InChI: InChI=1S/C10H11NO4/c1-7(11(13)14)8-3-5-9(6-4-8)10(12)15-2/h3-7H,1-2H3
• InChI Key: AUZRQFIWDBZKMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(=O)OC)[N+](=O)[O-]

Description

Benzoic acid, 4-(1-nitroethyl)-, methyl ester is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.0 g of methyl 4-bromobenzoate, 1.3 ml of nitroethane, 172 mg of tris(dibenzylideneacetone)dipalladium(0), 232 mg of 2-(di-tert-butylphosphino)-2′-methylbiphenyl, 3.33 g of cesium carbonate, and 44 ml of 1,2-dimethoxyethane (DME) was stirred at 60° C. for 18 hours. The reaction mixture was left to be cooled to room temperature, followed by adding a saturated aqueous ammonium chloride solution and extracting with ethyl acetate. The organic layer was washed with a saturated aqueous sodium chloride solution and then dried over anhydrous magnesium sulfate, and the solvent was then evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography to obtain 1.44 g of methyl 4-(1-nitroethyl)benzoate.